Cas no 2172521-65-0 (5-cyclopentyl-8,8-dimethyl-1-oxa-4-azaspiro5.5undecane)

• Product Name: 5-cyclopentyl-8,8-dimethyl-1-oxa-4-azaspiro5.5undecane
• CAS No: 2172521-65-0
• MF: C₁₆H₂₉NO
• MW: 251.407564878464
• CID: 6330316
• PubChem ID: 165602636
• Update Time: 2025-06-08

5-cyclopentyl-8,8-dimethyl-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-cyclopentyl-8,8-dimethyl-1-oxa-4-azaspiro5.5undecane
• 5-cyclopentyl-8,8-dimethyl-1-oxa-4-azaspiro[5.5]undecane
• 2172521-65-0
• EN300-1643441

• Inchi： 1S/C16H29NO/c1-15(2)8-5-9-16(12-15)14(17-10-11-18-16)13-6-3-4-7-13/h13-14,17H,3-12H2,1-2H3
• InChI Key： OHXDFYBMUXFJSN-UHFFFAOYSA-N
• SMILES： O1CCNC(C2CCCC2)C21CCCC(C)(C)C2

Computed Properties

• Exact Mass: 251.224914549g/mol
• Monoisotopic Mass: 251.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 5-cyclopentyl-8,8-dimethyl-1-oxa-4-azaspiro5.5undecane

Introduction to 5-cyclopentyl-8,8-dimethyl-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2172521-65-0)

5-cyclopentyl-8,8-dimethyl-1-oxa-4-azaspiro[5.5]undecane, identified by its Chemical Abstracts Service (CAS) number 2172521-65-0, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This spirocyclic compound features a fused oxygen and nitrogen ring system, which is appended to a cyclopentyl moiety and a branched alkyl group, creating a molecule with distinct stereochemical and electronic characteristics.

The structural motif of 5-cyclopentyl-8,8-dimethyl-1-oxa-4-azaspiro[5.5]undecane makes it an intriguing candidate for further exploration in drug discovery. The spirocyclic framework inherently provides rigidity and stability, which can be advantageous for binding to biological targets with high specificity. Additionally, the presence of both oxygen and nitrogen atoms within the spirocycle introduces multiple sites for hydrogen bonding and electrostatic interactions, which are critical for the design of bioactive molecules.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacophores in the development of novel therapeutic agents. Spirocycles are known for their ability to exhibit conformational rigidity, which can enhance binding affinity and reduce metabolic liability. The 5-cyclopentyl-8,8-dimethyl-1-oxa-4-azaspiro[5.5]undecane scaffold aligns well with these principles, making it a promising candidate for further investigation.

One of the most compelling aspects of 5-cyclopentyl-8,8-dimethyl-1-oxa-4-azaspiro[5.5]undecane is its potential as a building block for more complex drug candidates. The spirocycle can serve as a core structure that can be modified through various chemical transformations to introduce additional functional groups or side chains. This flexibility allows medicinal chemists to fine-tune the properties of the molecule, such as solubility, permeability, and metabolic stability, to optimize its pharmacokinetic profile.

Recent advancements in computational chemistry have also highlighted the utility of spirocyclic compounds in drug design. Molecular modeling studies have demonstrated that spirocycles can adopt stable conformations that are well-suited for binding to biological targets such as enzymes and receptors. The rigid framework of the spirocycle helps to minimize conformational entropy losses during binding, which can lead to higher affinity interactions.

The oxygen and nitrogen atoms within the spirocycle of 5-cyclopentyl-8,8-dimethyl-1-oxa-4-azaspiro[5.5]undecane provide multiple opportunities for interaction with biological targets. These atoms can participate in hydrogen bonding networks, which are crucial for the specificity of protein-ligand interactions. Additionally, the presence of both polar and non-polar regions in the molecule allows it to engage with a wide range of biological targets through different types of intermolecular forces.

Another area of interest is the potential application of 5-cyclopentyl-8,8-dimethyl-1-oxa-4-azaspiro[5.5]undecane in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes and are often implicated in diseases such as cancer. The unique structural features of this compound make it a promising candidate for designing kinase inhibitors with high selectivity and potency.

In conclusion,5-cyclopentyl-8,8-dimethyl-1-oza-a-spiro[55]undecane (CAS No. 2172521650) represents an exciting opportunity for medicinal chemists to explore new therapeutic avenues. Its unique structural features and potential as a pharmacophore make it a valuable candidate for further research and development. As computational methods continue to advance, we can expect more insights into the potential applications of this fascinating compound.